1-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine
Overview
Description
1-(1-ethyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine is a useful research compound. Its molecular formula is C8H12F3N3 and its molecular weight is 207.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Chemical Synthesis and Therapeutic Potential : A derivative of the compound, N-(ethylcarbamothioyl)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide, shows promise in anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Notably, this compound does not cause tissue damage in liver, kidney, colon, and brain, making it a potential therapeutic agent (Ş. Küçükgüzel et al., 2013).
- Inhibitory Activity in Biological Processes : Novel heteroaromatic organofluorine inhibitors of fructose-1,6-bisphosphatase have been identified, showcasing the potential of such compounds in biological enzyme inhibition (A. Rudnitskaya et al., 2009).
Antimicrobial and Anticancer Applications
- Potential Antimicrobial and Anticancer Agents : Compounds synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, structurally related to the queried compound, demonstrate significant antimicrobial and higher anticancer activity than reference drugs (H. Hafez et al., 2016).
Fluorescence and Polymerization Applications
- Fluorescent Molecules and Agricultural Inhibitors : A unique trifluoromethylated molecule derived from the base compound exhibits novel fluorescent properties, potentially useful as a fluorophore. Additionally, some derivatives have been identified as potent inhibitors for certain types of agricultural pests (Yan‐Chao Wu et al., 2006).
Molecular Docking and Enzyme Inhibition
- Molecular Docking Studies for Antibacterial Applications : Synthesized compounds related to the base chemical have shown broad-spectrum antimicrobial activities and moderate to good anti-oxidant activities. In silico molecular docking studies confirm these compounds as good inhibitors of certain bacterial enzymes (Manjunatha Bhat et al., 2016).
Properties
IUPAC Name |
1-[1-ethyl-3-(trifluoromethyl)pyrazol-4-yl]-N-methylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12F3N3/c1-3-14-5-6(4-12-2)7(13-14)8(9,10)11/h5,12H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUWOBEJNBCFKPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C(F)(F)F)CNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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